Cas no 61174-77-4 (10H-Phenothiazine, 2-methyl-, 5,5-dioxide)
61174-77-4 structure
Product Name:10H-Phenothiazine, 2-methyl-, 5,5-dioxide
CAS No:61174-77-4
MF:C13H11NO2S
MW:245.296941995621
CID:489582
PubChem ID:71398600
Update Time:2025-04-19
10H-Phenothiazine, 2-methyl-, 5,5-dioxide Chemical and Physical Properties
Names and Identifiers
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- 10H-Phenothiazine, 2-methyl-, 5,5-dioxide
- 2-methyl-10H-phenothiazine 5,5-dioxide
- SCHEMBL15500319
- 2-Methyl-5lambda~6~-phenothiazine-5,5(10H)-dione
- DTXSID70820015
- 61174-77-4
-
- Inchi: 1S/C13H11NO2S/c1-9-6-7-13-11(8-9)14-10-4-2-3-5-12(10)17(13,15)16/h2-8,14H,1H3
- InChI Key: GQLSPTBQHSZZFD-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2NC2C=C(C)C=CC1=2)(=O)=O
Computed Properties
- Exact Mass: 245.05113
- Monoisotopic Mass: 245.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 46.17
10H-Phenothiazine, 2-methyl-, 5,5-dioxide Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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